Cas no 801226-58-4 (N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanyl)methylbenzamide)

• Product Name: N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanyl)methylbenzamide
• CAS No: 801226-58-4
• MF: C₁₉H₁₇N₃O₂S
• MW: 351.422182798386
• CID: 6063478
• PubChem ID: 1096064
• Update Time: 2025-05-26

N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanyl)methylbenzamide
• N-(2-methoxyphenyl)-4-((pyrimidin-2-ylthio)methyl)benzamide
• HMS2693A10
• N-(2-methoxyphenyl)-4-[(pyrimidin-2-ylsulfanyl)methyl]benzamide
• BRD-K97985748-001-05-7
• BAS 09667777
• CHEMBL1495192
• N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanylmethyl)benzamide
• SMR000290454
• AKOS000629528
• MLS000764849
• 801226-58-4
• F1762-0047

• Inchi： 1S/C19H17N3O2S/c1-24-17-6-3-2-5-16(17)22-18(23)15-9-7-14(8-10-15)13-25-19-20-11-4-12-21-19/h2-12H,13H2,1H3,(H,22,23)
• InChI Key： MMECRCKHHDKMTF-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC1C=CC(C(NC2C=CC=CC=2OC)=O)=CC=1

Computed Properties

• Exact Mass: 351.10414797g/mol
• Monoisotopic Mass: 351.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.4Ų

Additional information on N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanyl)methylbenzamide

Comprehensive Overview of N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanyl)methylbenzamide (CAS No. 801226-58-4)

N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanyl)methylbenzamide (CAS No. 801226-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and benzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a methoxyphenyl group with a pyrimidin-2-ylsulfanylmethylbenzamide backbone, offering intriguing possibilities for modulating biological activity.

The compound's CAS No. 801226-58-4 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Its molecular formula and structural features make it a subject of interest for studies targeting enzyme inhibition, receptor binding, and other mechanistic pathways. Given the rising demand for small-molecule therapeutics, N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanyl)methylbenzamide is frequently discussed in contexts such as structure-activity relationship (SAR) analysis and lead optimization in drug design.

In recent years, the scientific community has shown growing curiosity about heterocyclic compounds like this one, driven by their versatility in medicinal chemistry. Searches for terms such as "pyrimidine derivatives in drug discovery" and "benzamide-based inhibitors" reflect this trend. The compound's synthetic accessibility and modifiable scaffold further enhance its appeal, aligning with the broader focus on targeted therapies and precision medicine.

Another area of interest is the compound's potential role in cancer research, where kinase inhibitors and signal transduction modulators are highly sought after. While specific applications of CAS No. 801226-58-4 are still under investigation, its structural resemblance to known bioactive molecules suggests promising avenues for exploration. Researchers often query "how to synthesize pyrimidine-containing compounds" or "benzamide derivatives in oncology," highlighting the compound's relevance in cutting-edge science.

From a technical standpoint, the compound's physicochemical properties, such as solubility, stability, and logP values, are critical for its practical utility. These factors are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, which are essential for preclinical development. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, further accelerates the evaluation of N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanyl)methylbenzamide and its analogs.

In summary, N-(2-methoxyphenyl)-4-(pyrimidin-2-ylsulfanyl)methylbenzamide (CAS No. 801226-58-4) represents a compelling case study in modern chemical biology. Its multifaceted applications, from drug design to mechanistic studies, underscore its value in advancing scientific knowledge. As the field evolves, this compound will likely remain a focal point for researchers seeking innovative solutions to complex biomedical challenges.